3-(Aminomethyl)-2-hydroxy-2-methylpentanal

• Molecular Formula: C7H15NO2
• Molecular Weight: 145.20 g/mol
• IUPAC Name: 3-(aminomethyl)-2-hydroxy-2-methylpentanal
• InChI: InChI=1S/C7H15NO2/c1-3-6(4-8)7(2,10)5-9/h5-6,10H,3-4,8H2,1-2H3
• InChI Key: YKYQGHKYVJIPLK-UHFFFAOYSA-N
• Canonical SMILES: CCC(CN)C(C)(C=O)O

Description

3-(Aminomethyl)-2-hydroxy-2-methylpentanal is an organic compound with a unique structure that includes an aminomethyl group, a hydroxyl group, and a methyl group attached to a pentanal backbone

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 3-(Aminomethyl)-2-hydroxy-2-methylpentanal can be achieved through several methods. One common approach involves the reaction of 2-hydroxy-2-methylpentanal with aminomethyl reagents under controlled conditions. The reaction typically requires a catalyst and may involve steps such as protection and deprotection of functional groups to ensure the desired product is obtained with high purity .

Industrial Production Methods

In an industrial setting, the production of this compound may involve large-scale batch or continuous processes. These methods often utilize optimized reaction conditions to maximize yield and minimize by-products. The use of environmentally friendly solvents and catalysts is also a consideration in industrial synthesis to adhere to green chemistry principles .

Chemical Reactions Analysis

Types of Reactions

3-(Aminomethyl)-2-hydroxy-2-methylpentanal undergoes various chemical reactions, including:

Oxidation: The hydroxyl group can be oxidized to form corresponding ketones or aldehydes.

Reduction: The carbonyl group can be reduced to form alcohols.

Substitution: The aminomethyl group can participate in nucleophilic substitution reactions.

Common Reagents and Conditions

Oxidation: Common oxidizing agents include potassium permanganate (KMnO₄) and chromium trioxide (CrO₃).

Reduction: Reducing agents such as sodium borohydride (NaBH₄) and lithium aluminum hydride (LiAlH₄) are frequently used.

Substitution: Reagents like alkyl halides and acyl chlorides are used in substitution reactions.

Major Products Formed

The major products formed from these reactions depend on the specific conditions and reagents used. For example, oxidation of the hydroxyl group can yield ketones or aldehydes, while reduction of the carbonyl group can produce alcohols .

Scientific Research Applications

3-(Aminomethyl)-2-hydroxy-2-methylpentanal has several applications in scientific research:

Chemistry: It is used as an intermediate in the synthesis of more complex molecules.

Biology: The compound can be used in studies involving enzyme interactions and metabolic pathways.

Industry: It is used in the production of fine chemicals and as a building block in organic synthesis.

Mechanism of Action

The mechanism of action of 3-(Aminomethyl)-2-hydroxy-2-methylpentanal involves its interaction with various molecular targets. The aminomethyl group can form hydrogen bonds and electrostatic interactions with biological molecules, influencing their activity. The hydroxyl group can participate in hydrogen bonding, affecting the compound’s solubility and reactivity .

Comparison with Similar Compounds

Similar Compounds

3-(Aminomethyl)-2,2,5,5-tetramethyl-1-pyrrolidinyloxy: This compound has a similar aminomethyl group but differs in its overall structure and reactivity.

3-(Aminomethyl)phenylboronic acid hydrochloride: Another compound with an aminomethyl group, used in different applications such as catalysis and ligand formation.

Uniqueness

Its structure allows for diverse chemical modifications, making it a versatile compound in synthetic chemistry .